Cas no 1222-05-5 (Galaxolide (Mixture of Diastereomers) (>80%))

• Product Name: Galaxolide (Mixture of Diastereomers) (>80%)
• CAS No: 1222-05-5
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• MDL: MFCD00072199
• CID: 83510
• Update Time: 2026-05-14

Galaxolide (Mixture of Diastereomers) (>80%) Chemical and Physical Properties

Names and Identifiers

• 4,6,6,7,8,8-Hexamethyl-1,3,4,6,7,8-hexahydrocyclopenta[g]isochromene
• Galaxolide
• Venlafaxine
• Cimalide 50
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethyl-cyclopenta-gamma-2-benzopyran
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran solution
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran
• Galaxolide (Mixture of Diastereomers)
• 5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl-ethanone
• 6-acetyl-1,1,2,4,4,7-hexamethyl-1,2,3,4-tetrahydronaphthalene
• 6-acetyl-1,1,2,4,4,7-hexamethyl-tetralin
• 7-acetyl-1,1,3,4,4,6-hexa
• 7-acetyl-1,1,3,4,4,6-hexamethyl-tetrahydronaphthalene
• 7-acetyl-1,1,3,4,4,6-hexamethyltetraline
• 8-Hexahydro-4
• ABBALIDE
• Galoxolide
• HHCB
• Musk50
• Pearlide
• PEARLIDE PURE
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylindeno[5,6-c]pyran
• Hexamethylindanopyran
• 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-hexamethyl-Cyclopenta[g]-2-benzopyran
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyrane
• 1,3,4,6,7,8-Hexahydro-4,6,6,8,8,8-hexamethylcyclopenta-2-benzopyran
• Galaxolide 50
• Galaxolide 50BB
• Galaxolide 50IPM
• Galaxolide White
• Cyclopenta[g]-2-benzopyran, 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-hexamethyl-
• Hexahydrohexamethyl cyclopentabenzopyran
• ONKNPOPIGWHAQC-UHFFFAOYSA-N
• indeno[5,6-c]pyran, 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-hexamethyl-
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcy
• 1,3,4,6,7,8-hexahydro-4,6,6,7,8,8-hexamethylindeno(5,6-c)pyran
• Galaxolide standard solution
• Galaxolide solution
• Galaxolide 50% BB
• Galaxolide 50% DEP
• Galaxolide (Mixture of Diastereomers) (>80%)

• MDL： MFCD00072199
• Inchi： 1S/C18H26O/c1-11-9-19-10-13-7-15-16(8-14(11)13)18(5,6)12(2)17(15,3)4/h7-8,11-12H,9-10H2,1-6H3
• InChI Key： ONKNPOPIGWHAQC-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])(C([H])([H])[H])C2C(C1([H])[H])=C([H])C1=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 258.19800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 1.044 g/mL at 25 °C(lit.)
• Melting Point: 57-58°
• Boiling Point: 304 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.530-1.540
• PSA: 9.23000
• LogP: 4.52520
• Color/Form: 48-52% in diethyl phthalate

Galaxolide (Mixture of Diastereomers) (>80%) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Galaxolide (Mixture of Diastereomers) (>80%)

Recent Advances in the Study of Galaxolide (Mixture of Diastereomers) (>80%) and Its Chemical Properties (CAS: 1222-05-5)

Galaxolide, a synthetic musk with the CAS number 1222-05-5, is widely used in the fragrance industry due to its long-lasting and pleasant odor. As a mixture of diastereomers with a purity of over 80%, it has garnered significant attention in both industrial applications and environmental studies. Recent research has focused on its chemical properties, environmental persistence, and potential biological effects, making it a critical subject in the field of chemical biology and pharmaceutical sciences.

A 2023 study published in the Journal of Environmental Chemistry highlighted the environmental fate of Galaxolide, particularly its accumulation in aquatic ecosystems. The research utilized advanced chromatographic techniques to quantify its presence in water samples from various regions, revealing concentrations that raise concerns about long-term ecological impacts. The study also explored degradation pathways, suggesting that microbial action plays a significant role in its breakdown, albeit at a slow rate.

In the realm of synthetic biology, a breakthrough was achieved in 2024 with the development of a novel enzymatic method to produce Galaxolide with higher stereochemical purity. This method, detailed in Nature Chemical Biology, leverages engineered enzymes to selectively synthesize the desired diastereomers, reducing waste and improving yield. The implications for sustainable production are profound, as this approach minimizes the use of hazardous reagents and aligns with green chemistry principles.

Pharmacological studies have also investigated the potential endocrine-disrupting effects of Galaxolide. A recent paper in Toxicology and Applied Pharmacology reported in vitro assays demonstrating weak estrogenic activity, prompting calls for further in vivo studies to assess its safety profile. These findings are particularly relevant for regulatory agencies evaluating the use of synthetic musks in consumer products.

From an analytical chemistry perspective, advancements in mass spectrometry have enabled more precise detection and quantification of Galaxolide in complex matrices. A 2024 study in Analytical Chemistry introduced a high-resolution tandem mass spectrometry (HRMS/MS) method capable of distinguishing between the diastereomers, providing deeper insights into their individual behaviors in environmental and biological systems.

In conclusion, the ongoing research on Galaxolide (1222-05-5) underscores its multifaceted significance—from industrial applications to environmental and health concerns. The development of greener synthesis methods and improved analytical techniques represents promising directions for future studies. As the scientific community continues to unravel the complexities of this compound, stakeholders across industries must balance its benefits with potential risks.